molecular formula C12H15Cl2N3O2 B6221013 4,7-dioxa-11,16-diazatetracyclo[8.6.0.0^{3,8}.0^{11,15}]hexadeca-1,3(8),9,15-tetraen-13-amine dihydrochloride CAS No. 2758001-89-5

4,7-dioxa-11,16-diazatetracyclo[8.6.0.0^{3,8}.0^{11,15}]hexadeca-1,3(8),9,15-tetraen-13-amine dihydrochloride

Cat. No.: B6221013
CAS No.: 2758001-89-5
M. Wt: 304.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,7-dioxa-11,16-diazatetracyclo[8.6.0.0^{3,8}.0^{11,15}]hexadeca-1,3(8),9,15-tetraen-13-amine dihydrochloride is a useful research compound. Its molecular formula is C12H15Cl2N3O2 and its molecular weight is 304.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4,7-dioxa-11,16-diazatetracyclo[8.6.0.0^{3,8}.0^{11,15}]hexadeca-1,3(8),9,15-tetraen-13-amine dihydrochloride involves the formation of a tetracyclic ring system with two oxygen and two nitrogen atoms. The synthesis will involve the use of a cyclic amine and a diol as starting materials, followed by a series of reactions to form the desired compound.", "Starting Materials": [ "Cyclic amine", "Diol", "Hydrochloric acid", "Sodium hydroxide", "Sodium chloride", "Solvents (e.g. methanol, dichloromethane)" ], "Reaction": [ "Step 1: Protection of the diol with a suitable protecting group (e.g. acetyl or benzyl group) to prevent unwanted reactions with the cyclic amine.", "Step 2: Reaction of the cyclic amine with the protected diol in the presence of a suitable catalyst (e.g. trifluoroacetic acid) to form a cyclic imine.", "Step 3: Reduction of the cyclic imine with a reducing agent (e.g. sodium borohydride) to form a cyclic amine with a hydroxyl group.", "Step 4: Cyclization of the cyclic amine with the hydroxyl group and the protected diol in the presence of a suitable catalyst (e.g. p-toluenesulfonic acid) to form the tetracyclic ring system.", "Step 5: Deprotection of the protecting group to expose the diol and amine functional groups.", "Step 6: Quaternization of the amine functional group with hydrochloric acid to form the dihydrochloride salt of the desired compound.", "Step 7: Purification of the compound by recrystallization or chromatography.", "Step 8: Characterization of the compound using spectroscopic techniques (e.g. NMR, IR, MS) to confirm its structure and purity." ] }

CAS No.

2758001-89-5

Molecular Formula

C12H15Cl2N3O2

Molecular Weight

304.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.